Cas no 2009640-51-9 (ethyl 7-fluoro-5-azaspiro2.4heptane-7-carboxylate)

• Product Name: ethyl 7-fluoro-5-azaspiro2.4heptane-7-carboxylate
• CAS No: 2009640-51-9
• MF: C₉H₁₄FNO₂
• MW: 187.211366176605
• CID: 6564238
• PubChem ID: 165746327
• Update Time: 2025-10-12

ethyl 7-fluoro-5-azaspiro2.4heptane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 7-fluoro-5-azaspiro2.4heptane-7-carboxylate
• ethyl 7-fluoro-5-azaspiro[2.4]heptane-7-carboxylate
• EN300-1719079
• 2009640-51-9

• Inchi： 1S/C9H14FNO2/c1-2-13-7(12)9(10)6-11-5-8(9)3-4-8/h11H,2-6H2,1H3
• InChI Key： KTEVIRXVFDJKNI-UHFFFAOYSA-N
• SMILES： FC1(C(=O)OCC)CNCC21CC2

Computed Properties

• Exact Mass: 187.10085685g/mol
• Monoisotopic Mass: 187.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38.3Ų

Additional information on ethyl 7-fluoro-5-azaspiro2.4heptane-7-carboxylate

Comprehensive Overview of Ethyl 7-Fluoro-5-azaspiro[2.4]heptane-7-carboxylate (CAS No. 2009640-51-9)

Ethyl 7-fluoro-5-azaspiro[2.4]heptane-7-carboxylate (CAS No. 2009640-51-9) is a fluorinated spirocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a spiro[2.4]heptane core with a fluorine substitution and an ester functional group, making it a versatile intermediate for drug discovery. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, given the spirocyclic scaffold's ability to modulate bioavailability and blood-brain barrier permeability.

In recent years, the demand for fluorinated spiro compounds like ethyl 7-fluoro-5-azaspiro[2.4]heptane-7-carboxylate has surged, driven by their role in designing next-generation therapeutics. The fluorine atom enhances metabolic stability and binding affinity, while the spirocyclic structure offers conformational rigidity, a property highly sought after in GPCR-targeted drugs. This compound is frequently discussed in forums focusing on medicinal chemistry innovations and small molecule optimization, reflecting its relevance to current industry trends.

Synthetic routes to CAS 2009640-51-9 often involve multistep organic transformations, including ring-closing reactions and fluorination protocols. A key challenge lies in achieving high enantiopurity, as the spirocenter introduces stereochemical complexity. Recent publications highlight the use of asymmetric catalysis or chiral auxiliaries to address this, aligning with the broader push for green chemistry and atom-economical processes.

From an analytical perspective, ethyl 7-fluoro-5-azaspiro[2.4]heptane-7-carboxylate is characterized by techniques such as NMR spectroscopy (notably 19F-NMR for fluorine detection) and high-resolution mass spectrometry (HRMS). Its logP and pKa values are critical parameters for ADME studies, frequently queried in computational chemistry databases. The compound's crystalline form has also been investigated via X-ray diffraction, revealing insights into its molecular packing behavior.

The agrochemical sector explores 2009640-51-9 for developing crop protection agents, leveraging the fluoro-spiro motif to resist enzymatic degradation. This aligns with global interest in sustainable agriculture and low-residue pesticides. Patent analyses show growing IP activity around derivatives of this scaffold, particularly for insecticidal and fungicidal applications.

In material science, the spiro[2.4]heptane framework is studied for liquid crystal formulations and polymeric additives. The ethyl ester group allows further derivatization into amides or acids, expanding utility in specialty chemicals. Such versatility makes CAS 2009640-51-9 a recurring subject in structure-property relationship discussions.

Safety assessments indicate that proper handling requires standard laboratory precautions, with SDS data emphasizing ventilation controls during synthesis. Environmental fate studies are limited but suggest moderate persistence, warranting further ecotoxicological profiling—a topic increasingly searched in regulatory chemistry circles.

Future directions for ethyl 7-fluoro-5-azaspiro[2.4]heptane-7-carboxylate research include continuous flow synthesis scale-up and biocatalytic approaches, reflecting industry shifts toward process intensification. Its inclusion in fragment-based drug design (FBDD) libraries underscores long-term potential, particularly for neurological disorders and infectious diseases—areas dominating recent PubMed queries.